Cas no 850991-51-4 (Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane])

Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane] structure
850991-51-4 structure
Product Name:Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane]
CAS No:850991-51-4
MF:C9H15NO2
MW:169.220902681351
CID:4229769
PubChem ID:59751989
Update Time:2025-04-24

Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane] Chemical and Physical Properties

Names and Identifiers

    • Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane]
    • ICXAOYJJTMBQKE-UHFFFAOYSA-N
    • 850991-51-4
    • SCHEMBL12775083
    • 3-Azabicyclo[3.2.1]octan-6-one ethylene ketal
    • Inchi: 1S/C9H15NO2/c1-2-12-9(11-1)4-7-3-8(9)6-10-5-7/h7-8,10H,1-6H2
    • InChI Key: ICXAOYJJTMBQKE-UHFFFAOYSA-N
    • SMILES: C12CC(C3(OCCO3)C1)CNC2

Computed Properties

  • Exact Mass: 169.110278721Da
  • Monoisotopic Mass: 169.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 30.5Ų
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